Cas no 107740-46-5 (Isorhamnetin 3-O-alpha-rhamnopyranosyl-(1-2)-beta-galactopyranoside)

• Product Name: Isorhamnetin 3-O-alpha-rhamnopyranosyl-(1-2)-beta-galactopyranoside
• CAS No: 107740-46-5
• MF: C₂₈H₃₂O₁₆
• MW: 624.544090270996
• CID: 156094
• PubChem ID: 5487249
• Update Time: 2024-11-03

Isorhamnetin 3-O-alpha-rhamnopyranosyl-(1-2)-beta-galactopyranoside Chemical and Physical Properties

Names and Identifiers

• 4H-1-Benzopyran-4-one,3-[[6-O-(6-deoxy-a-L-mannopyranosyl)-b-D-galactopyranosyl]oxy]-5,7-dihydroxy-2-(4-hydroxy-3-methoxyphenyl)-
• 4H-1-Benzopyran-4-one,3-[[6-O-(6-deoxy-a-L-mannopyranosyl)-b-D-galactopyranosyl]oxy]-5,7-dihyd...
• 4H-1-Benzopyran-4-one,3-[[6-O-(6-deoxy-a-L-mannopyranosyl)-b-D-galactopyranosyl]oxy]-5,7-dihydroxy-2-(4-hydroxy-3-methoxyphen
• 5,7-dihydroxy-2-(4-hydroxy-3-methoxyphenyl)-3-[(2S,3R,4S,5R,6R)-3,4,5-trihydroxy-6-[[(2R,3R,4R,5R,6S)-3,4,5-trihydroxy-6-methyloxan-2-yl]oxymethyl]oxan-2-yl]oxychromen-4-one
• isorhamnetin 3-O-alpha-rhamnopyranosyl-(1-2)-beta-galactopyranoside
• 4H-1-Benzopyran-4-one, 3-((6-O-(6-deoxy-alpha-L-mannopyranosyl)-beta-D-galactopyranosyl)oxy)-5,7-dihydroxy-2-(4-hydroxy-3-methoxyphenyl)-
• 5,7-dihydroxy-2-(4-hydroxy-3-methoxyphenyl)-4-oxo-4H-chromen-3-yl 6-O-(6-deoxy-alpha-L-mannopyranosyl)-beta-D-galactopyranoside
• i-Rha-gal
• CHEMBL4536358
• BRD-K30788832-001-01-1
• Isorhamnetin 3-robinobioside
• Isorhamnetin-Rha-Gal
• ACon0_001014
• NCGC00180851-01
• 62249-59-6
• 107740-46-5
• Isorhamnetin-3-Galactoside-6''-Rhamnoside
• MEGxp0_000109
• AKOS040734634
• DTXSID70148226
• SCHEMBL15773535
• ACon1_000130
• Q63395232
• HMS3345C01
• Keioside
• FT-0632510
• Isorhamnetin-3-O-galactoside-6''-rhamnoside
• CHEBI:139417
• B0005-464481
• Isorhamnetin 3-O-alpha-rhamnopyranosyl-(1-2)-beta-galactopyranoside

• Inchi： 1S/C28H32O16/c1-9-18(32)21(35)23(37)27(41-9)40-8-16-19(33)22(36)24(38)28(43-16)44-26-20(34)17-13(31)6-11(29)7-15(17)42-25(26)10-3-4-12(30)14(5-10)39-2/h3-7,9,16,18-19,21-24,27-33,35-38H,8H2,1-2H3/t9-,16+,18-,19-,21+,22-,23+,24+,27+,28-/m0/s1
• InChI Key： UIDGLYUNOUKLBM-ZLADREHTSA-N
• SMILES： O1[C@H]([C@@H]([C@H]([C@H]([C@H]1CO[C@H]1[C@@H]([C@@H]([C@H]([C@H](C)O1)O)O)O)O)O)O)OC1C(C2C(=CC(=CC=2OC=1C1C=CC(=C(C=1)OC)O)O)O)=O

Computed Properties

• Exact Mass: 624.169035
• Monoisotopic Mass: 624.169035
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 9
• Hydrogen Bond Acceptor Count: 16
• Heavy Atom Count: 44
• Rotatable Bond Count: 7
• Complexity: 1040
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 10
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 255
• Surface Charge: 0
• Tautomer Count: 69
• XLogP3: -1

Experimental Properties

• Density: 1.74
• Boiling Point: 953.1°Cat760mmHg
• Flash Point: 312.9°C
• Refractive Index: 1.728
• PSA: 258.43000
• LogP: -1.38410

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Flavonoid-3-O-glycosides